N-(4-{[(3,5-dichlorophenyl)amino]sulfonyl}phenyl)-2-methyl-3-furamide
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step chemical processes. For instance, the creation of novel compounds with anti-tubercular activity includes reactions between various aromatic ketones and aldehydes, further processed with hydroxylamine hydrochloride and other reagents to yield the desired product. These methods demonstrate the complexity and versatility in synthesizing compounds with specific functional groups and biological activities (Dighe et al., 2012).
Molecular Structure Analysis
The molecular structure of such compounds is characterized using techniques like IR, 1H NMR, and elemental analysis, providing insights into the compound's composition and structure. This analytical approach is crucial for confirming the presence of specific functional groups and understanding the compound's overall molecular architecture (Dighe et al., 2012).
Chemical Reactions and Properties
The chemical reactions and properties of compounds like N-(4-{[(3,5-dichlorophenyl)amino]sulfonyl}phenyl)-2-methyl-3-furamide can be inferred from studies on similar structures. For example, the reaction of aromatic compounds with sulfene and the subsequent cycloaddition processes highlight the reactivity of such molecules under different chemical conditions. These reactions are pivotal for synthesizing new derivatives with potentially enhanced biological or chemical properties (Bargagna et al., 1980).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are determined through experimental analysis. Studies on related compounds provide valuable data on how structural differences impact these properties, influencing the compound's behavior in biological or chemical systems (Calcagni et al., 2009).
Chemical Properties Analysis
The chemical properties, including reactivity with other substances, stability under various conditions, and potential for undergoing specific reactions, are critical for understanding the compound's utility in scientific research. Analytical methods such as spectroscopy and chromatography are essential tools for investigating these properties and predicting the compound's interactions in complex mixtures (Calcagni et al., 2009).
Scientific Research Applications
Advanced Material Synthesis
Thermally Stable Polymers
N-(4-{[(3,5-dichlorophenyl)amino]sulfonyl}phenyl)-2-methyl-3-furamide has contributed to the synthesis of new types of soluble, thermally stable polymers. These polymers exhibit enhanced solubility and inherent viscosity, crucial for various industrial applications, including coatings and advanced composite materials (Mehdipour-Ataei & Hatami, 2007).
High-Performance Polymeric Materials
The compound has also been utilized in the development of novel polyamides with enhanced solubility, processability, and exceptional mechanical and thermal properties. These materials, containing sulfone-ether linkages and xanthene cardo groups, show potential as high-performance polymeric materials due to their significant thermal stability and mechanical strength (Sheng et al., 2010).
Biomedical Research
Antimicrobial Activity
Research has explored the synthesis of new compounds containing this compound that exhibit significant antimicrobial activity. These compounds, integrating β-lactam, cyclic imide, and sulfonamido groups, have demonstrated high biological activity against various bacterial and fungal strains, offering potential for developing new antimicrobial agents (Fadel & Al-Azzawi, 2021).
properties
IUPAC Name |
N-[4-[(3,5-dichlorophenyl)sulfamoyl]phenyl]-2-methylfuran-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14Cl2N2O4S/c1-11-17(6-7-26-11)18(23)21-14-2-4-16(5-3-14)27(24,25)22-15-9-12(19)8-13(20)10-15/h2-10,22H,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNGMJAWYQDJLBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC(=CC(=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14Cl2N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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